Cas no 1781924-33-1 (3-(4-bromo-2-methoxyphenyl)butanoic acid)
3-(4-bromo-2-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-2-methoxyphenyl)butanoic acid
- EN300-1908379
- 1781924-33-1
-
- Inchi: 1S/C11H13BrO3/c1-7(5-11(13)14)9-4-3-8(12)6-10(9)15-2/h3-4,6-7H,5H2,1-2H3,(H,13,14)
- InChI Key: XJVCCHNQLRHSDB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)OC)C(C)CC(=O)O
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
3-(4-bromo-2-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908379-1g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-5g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 5g |
$2235.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-10g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 10g |
$3315.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-0.05g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-0.1g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-0.25g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-0.5g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-1.0g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 1g |
$1029.0 | 2023-05-23 | ||
| Enamine | EN300-1908379-2.5g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1908379-5.0g |
3-(4-bromo-2-methoxyphenyl)butanoic acid |
1781924-33-1 | 5g |
$2981.0 | 2023-05-23 |
3-(4-bromo-2-methoxyphenyl)butanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 3-(4-bromo-2-methoxyphenyl)butanoic acid
Comprehensive Overview of 3-(4-bromo-2-methoxyphenyl)butanoic acid (CAS No. 1781924-33-1): Properties, Applications, and Industry Insights
3-(4-bromo-2-methoxyphenyl)butanoic acid (CAS No. 1781924-33-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-substituted aromatic carboxylic acid derivative combines a methoxy group and a butanoic acid side chain, making it valuable for synthetic modifications. Recent studies highlight its potential as a building block for drug discovery, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) analogs and enzyme inhibitors.
The compound's molecular structure (C11H13BrO3) features strategic functional groups that enable diverse chemical transformations. Researchers are exploring its use in catalyzed coupling reactions, such as Suzuki-Miyaura cross-coupling, where the 4-bromo substituent acts as a reactive site. With increasing interest in green chemistry, studies focus on optimizing synthetic routes using palladium catalysts or photocatalytic methods to improve yield and sustainability.
Analytical characterization of 3-(4-bromo-2-methoxyphenyl)butanoic acid typically involves HPLC purification, NMR spectroscopy (notably 1H and 13C), and mass spectrometry. The compound's chromatographic behavior and solubility profile (soluble in polar organic solvents like DMSO and methanol) make it suitable for high-throughput screening. Stability studies under various pH conditions are crucial for its formulation in biomedical applications.
In material science, this compound contributes to developing liquid crystal intermediates and organic electronic materials. Its aromatic core and flexible side chain allow molecular engineering of materials with tailored thermal properties and optical characteristics. Patent literature reveals growing interest in its derivatives for OLED technology and conductive polymers.
The global market for fine chemicals like 3-(4-bromo-2-methoxyphenyl)butanoic acid is expanding, driven by demand for custom synthesis services and research chemicals. Suppliers emphasize batch-to-batch consistency and regulatory compliance (REACH, USP standards). Current research trends explore its potential in metabolite synthesis and as a precursor for bioconjugation techniques used in proteomics studies.
Environmental considerations shape modern applications of this compound. Researchers investigate biodegradation pathways and develop eco-friendly purification methods. The brominated aromatic moiety requires proper handling protocols, though the compound itself isn't classified as hazardous under current GHS standards. Future directions may explore its use in sustainable agriculture as a template for designing biodegradable pesticides.
From a commercial perspective, 1781924-33-1 remains a low-volume high-value chemical, with pricing influenced by bromine market fluctuations and intellectual property considerations. The compound's structure-activity relationships continue to inspire medicinal chemistry projects targeting GPCR modulators and kinase inhibitors. Its balanced lipophilicity (predicted LogP ≈ 2.5) makes it particularly interesting for CNS drug development.
Technical discussions often compare 3-(4-bromo-2-methoxyphenyl)butanoic acid with structural analogs like 2-(4-bromophenyl)propionic acid or methoxy-substituted benzoic acids. Key differentiators include its enhanced conformational flexibility and potential for stereoselective synthesis (creating chiral centers at the butanoic acid chain). These features position it as a versatile intermediate in asymmetric catalysis research.
Emerging analytical techniques like cryo-electron microscopy and AI-assisted molecular modeling are unlocking new applications. Computational studies predict favorable protein-binding affinities for derivatives of this compound, particularly in enzyme active sites containing aromatic residues. Such findings accelerate its adoption in fragment-based drug discovery platforms.
Quality control protocols for CAS 1781924-33-1 emphasize residual solvent analysis and heavy metal screening, especially for pharmaceutical-grade material. Storage recommendations typically specify amber glass containers under inert atmosphere to prevent photo-degradation and oxidation. These precautions maintain the compound's stability during long-term biological assays and structure-activity studies.
1781924-33-1 (3-(4-bromo-2-methoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)